Cas no 896615-79-5 (methyl 2-(4-benzylbenzamido)-4,5-dimethylthiophene-3-carboxylate)

• Product Name: methyl 2-(4-benzylbenzamido)-4,5-dimethylthiophene-3-carboxylate
• CAS No: 896615-79-5
• MF: C₂₂H₂₁NO₃S
• MW: 379.472044706345
• CID: 5479313
• Update Time: 2025-05-20

methyl 2-(4-benzylbenzamido)-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 4,5-dimethyl-2-[[4-(phenylmethyl)benzoyl]amino]-, methyl ester
• methyl 2-(4-benzylbenzamido)-4,5-dimethylthiophene-3-carboxylate

• Inchi： 1S/C22H21NO3S/c1-14-15(2)27-21(19(14)22(25)26-3)23-20(24)18-11-9-17(10-12-18)13-16-7-5-4-6-8-16/h4-12H,13H2,1-3H3,(H,23,24)
• InChI Key： MYUWGOOFKHUOSK-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=C(CC3=CC=CC=C3)C=C2)SC(C)=C(C)C=1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on methyl 2-(4-benzylbenzamido)-4,5-dimethylthiophene-3-carboxylate

Methyl 2-(4-benzylbenzamido)-4,5-dimethylthiophene-3-carboxylate (CAS No. 896615-79-5): A Comprehensive Overview

Methyl 2-(4-benzylbenzamido)-4,5-dimethylthiophene-3-carboxylate, identified by its CAS number 896615-79-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of both benzylamido and thiophene moieties in its structure suggests a unique combination of chemical properties that may contribute to its biological activity.

The compound's structure consists of a thiophene ring substituted at the 3-position with a carboxylate group and at the 2-position with an amide linkage to a benzylbenzamide moiety. This arrangement imparts specific electronic and steric properties, making it a valuable candidate for further investigation. The benzylbenzamide part of the molecule is particularly noteworthy, as amides are well-known for their role in biological interactions. The benzyl group may enhance solubility and bioavailability, while the amide bond itself can participate in hydrogen bonding, a critical factor in molecular recognition processes.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those containing thiophene rings, due to their diverse biological activities. Thiophenes are known for their antimicrobial, antifungal, and anti-inflammatory properties, among others. The dimethyl substitution at the 4 and 5 positions of the thiophene ring in Methyl 2-(4-benzylbenzamido)-4,5-dimethylthiophene-3-carboxylate may further modulate these properties, potentially leading to novel therapeutic applications.

The benzylbenzamide moiety is another key feature that warrants detailed examination. Amides are frequently found in biologically active molecules and have been shown to interact with various biological targets. The benzyl group can influence the electronic properties of the amide bond, affecting its reactivity and binding affinity. This makes Methyl 2-(4-benzylbenzamido)-4,5-dimethylthiophene-3-carboxylate a promising candidate for further exploration in the development of new drugs.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like Methyl 2-(4-benzylbenzamido)-4,5-dimethylthiophene-3-carboxylate that incorporate multiple heterocyclic systems offer a rich scaffold for designing molecules with enhanced biological activity. The combination of thiophene and benzamide functionalities provides a unique chemical profile that may be exploited to develop drugs with novel mechanisms of action.

The carboxylate group at the 3-position of the thiophene ring is another critical feature that may contribute to the compound's biological activity. Carboxylates are known to participate in various biochemical processes and can serve as anchors for protein-protein interactions or as substrates for enzymatic reactions. The presence of this group in Methyl 2-(4-benzylbenzamido)-4,5-dimethylthiophene-3-carboxylate suggests potential interactions with biological targets that may be relevant for therapeutic intervention.

In conclusion, Methyl 2-(4-benzylbenzamido)-4,5-dimethylthiophene-3-carboxylate (CAS No. 896615-79-5) represents a fascinating compound with a complex structural framework that combines multiple functional groups known to be important in biological interactions. Its potential applications in drug discovery and development make it a subject of considerable interest among researchers in pharmaceutical chemistry and medicinal biology. Further studies are warranted to fully elucidate its biological activity and explore its therapeutic potential.